Cas no 23446-54-0 (Benzene, 1-methyl-4-[(3-methyl-2-butenyl)oxy]-)

Benzene, 1-methyl-4-[(3-methyl-2-butenyl)oxy]- structure
23446-54-0 structure
Product Name:Benzene, 1-methyl-4-[(3-methyl-2-butenyl)oxy]-
CAS No:23446-54-0
MF:C12H16O
MW:176.254843711853
CID:1414332
PubChem ID:13328333
Update Time:2025-04-20

Benzene, 1-methyl-4-[(3-methyl-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-[(3-methyl-2-butenyl)oxy]-
    • 1-methyl-4-(3-methylbut-2-enoxy)benzene
    • p-methylphenoxy-3-methylbut-2-ene
    • 1-Methyl-4-[(3-methylbut-2-en-1-yl)oxy]benzene
    • AKOS008952404
    • SCHEMBL14012896
    • 23446-54-0
    • NMLCTZQTLIPTLX-UHFFFAOYSA-N
    • 1-methyl-4-((3-methylbut-2-en-1-yl)oxy)benzene
    • DTXSID50536960
    • Inchi: 1S/C12H16O/c1-10(2)8-9-13-12-6-4-11(3)5-7-12/h4-8H,9H2,1-3H3
    • InChI Key: NMLCTZQTLIPTLX-UHFFFAOYSA-N
    • SMILES: O(C/C=C(\C)/C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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